Ala-sar-met-SP(4-11)

• CAS No.: 110863-38-2
• Product Name: Ala-sar-met-SP(4-11)
• Molecular Formula: C45H67N11O12S
• Molecular Weight: 986.1 g/mol
• IUPAC Name: (2S)-N-[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(4S)-8,9-diamino-2-methyl-6-methylsulfonyl-5,9-dioxononan-4-yl]amino]-2-oxoethyl]-methylamino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1,5-dioxopentan-2-yl]-2-(3-aminopropanoylamino)pentanediamide
• Standard InChI: InChI=1S/C45H67N11O12S/c1-26(2)21-32(40(61)35(69(4,67)68)24-29(47)41(50)62)52-39(60)25-56(3)45(66)34(23-28-13-9-6-10-14-28)55-44(65)33(22-27-11-7-5-8-12-27)54-43(64)31(16-18-37(49)58)53-42(63)30(15-17-36(48)57)51-38(59)19-20-46/h5-14,26,29-35H,15-25,46-47H2,1-4H3,(H2,48,57)(H2,49,58)(H2,50,62)(H,51,59)(H,52,60)(H,53,63)(H,54,64)(H,55,65)/t29?,30-,31-,32-,33-,34-,35?/m0/s1
• Standard InChIKey: YLILVLOYQAQADF-MXTXSHIASA-N
• SMILES: CC(C)CC(C(=O)C(CC(C(=O)N)N)S(=O)(=O)C)NC(=O)CN(C)C(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)CCN
• Canonical SMILES: CC(C)CC(C(=O)C(CC(C(=O)N)N)S(=O)(=O)C)NC(=O)CN(C)C(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)CCN
• Synonyms: 4-beta-Ala-9-Sar-11-Met(02)-substance P (4-11); Ala-Sar-Met-SP(4-11); substance P (4-11), beta-Ala(4)-Sar(9)-Met(02)(11)-; substance P (4-11), beta-alanyl(4)-sarcosyl(9)-methionine(02)(11)-
• PubChem Compound: 3080995
• Last Modified: Jul 17 2023